Cas no 1804405-74-0 (4-Bromo-3-fluoro-2-hydroxymandelic acid)

• Product Name: 4-Bromo-3-fluoro-2-hydroxymandelic acid
• CAS No: 1804405-74-0
• MF: C₈H₆BrFO₄
• MW: 265.033245563507
• CID: 4942497
• Update Time: 2025-06-08

4-Bromo-3-fluoro-2-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-hydroxymandelic acid

• Inchi： 1S/C8H6BrFO4/c9-4-2-1-3(6(11)5(4)10)7(12)8(13)14/h1-2,7,11-12H,(H,13,14)
• InChI Key： FQRHFMZDYKYQTO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)O)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8

Additional information on 4-Bromo-3-fluoro-2-hydroxymandelic acid

Recent Advances in the Study of 4-Bromo-3-fluoro-2-hydroxymandelic Acid (CAS: 1804405-74-0)

In recent years, the compound 4-Bromo-3-fluoro-2-hydroxymandelic acid (CAS: 1804405-74-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromo-fluoro-hydroxymandelic acid structure, has shown promising potential in various applications, including drug development, enzyme inhibition, and biochemical assays. The following sections provide an in-depth analysis of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 4-Bromo-3-fluoro-2-hydroxymandelic acid has been a focal point of recent studies. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as asymmetric catalysis and microwave-assisted synthesis. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient three-step synthesis protocol, achieving a high enantiomeric excess (ee) of over 95%. This advancement is critical for ensuring the compound's suitability in high-precision applications, such as chiral drug development.

Beyond its synthetic utility, 4-Bromo-3-fluoro-2-hydroxymandelic acid has been investigated for its biological activity. Recent in vitro studies have revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective inhibition of COX-2, with an IC50 value of 0.8 µM, suggesting its potential as a lead compound for anti-inflammatory drug development. Furthermore, molecular docking simulations have provided insights into its binding interactions, paving the way for structure-activity relationship (SAR) optimization.

The therapeutic potential of 4-Bromo-3-fluoro-2-hydroxymandelic acid extends to oncology research. Preliminary studies have indicated its ability to modulate key signaling pathways in cancer cells, such as the PI3K/AKT/mTOR axis. A recent preprint on bioRxiv highlighted its synergistic effects with conventional chemotherapeutic agents, enhancing apoptosis in resistant cancer cell lines. These findings underscore the compound's versatility and warrant further investigation in preclinical models.

In conclusion, 4-Bromo-3-fluoro-2-hydroxymandelic acid (CAS: 1804405-74-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its optimized synthesis, diverse biological activities, and therapeutic potential make it a compelling subject for future studies. Continued exploration of its mechanisms and applications will likely yield valuable contributions to drug discovery and development.